molecular formula C19H20N2O2 B250077 N-benzyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide

N-benzyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide

Cat. No. B250077
M. Wt: 308.4 g/mol
InChI Key: HYQRBEDAMSTBGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-benzyl-2-[(cyclopropylcarbonyl)amino]-N-methylbenzamide, commonly known as Boc-protected cyclopropylalanine benzylamide, is a synthetic compound that has gained attention in the scientific community due to its potential use in drug development.

Mechanism of Action

The mechanism of action of Boc-protected cyclopropylalanine benzylamide is not fully understood. However, it is believed to interact with specific receptors in the body, leading to downstream effects that result in the desired therapeutic effect.
Biochemical and Physiological Effects:
Boc-protected cyclopropylalanine benzylamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in the body. Additionally, it has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using Boc-protected cyclopropylalanine benzylamide in lab experiments is its high purity and stability. However, its synthesis can be time-consuming and costly, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research and development of Boc-protected cyclopropylalanine benzylamide. One direction is to explore its potential as a drug candidate for the treatment of various diseases. Additionally, further studies can be conducted to better understand its mechanism of action and optimize its synthesis method for more efficient production. Finally, its potential in the development of new peptidomimetics can also be explored.
Conclusion:
Boc-protected cyclopropylalanine benzylamide is a synthetic compound that has shown potential in drug development and scientific research. Its synthesis method has been optimized to produce high yields of pure compound, and it has been found to have various biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several future directions for its research and development.

Synthesis Methods

The synthesis of Boc-protected cyclopropylalanine benzylamide involves the reaction of Boc-protected cyclopropylalanine with benzylamine in the presence of coupling agents such as HATU or DIC. The resulting product is then purified using chromatography techniques. This method has been optimized to produce high yields of pure compound.

Scientific Research Applications

Boc-protected cyclopropylalanine benzylamide has been used in various scientific research studies as a building block for the synthesis of peptides and peptidomimetics. It has been shown to have potential in the development of drugs for the treatment of various diseases such as cancer, Alzheimer's, and HIV.

properties

Molecular Formula

C19H20N2O2

Molecular Weight

308.4 g/mol

IUPAC Name

N-benzyl-2-(cyclopropanecarbonylamino)-N-methylbenzamide

InChI

InChI=1S/C19H20N2O2/c1-21(13-14-7-3-2-4-8-14)19(23)16-9-5-6-10-17(16)20-18(22)15-11-12-15/h2-10,15H,11-13H2,1H3,(H,20,22)

InChI Key

HYQRBEDAMSTBGA-UHFFFAOYSA-N

SMILES

CN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2NC(=O)C3CC3

Canonical SMILES

CN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2NC(=O)C3CC3

Origin of Product

United States

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